(2S,4R)-1-benzyl-2-methyl-4-fluoropyrrolidine-1,2-dicarboxylate

Specification

• CAS No.: 72180-24-6
• Molecular Formula: C14H16FNO4
• Molecular Weight: 281.28 g/mol
• IUPAC Name: 1-O-benzyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
• Standard InChI: InChI=1S/C14H16FNO4/c1-19-13(17)12-7-11(15)8-16(12)14(18)20-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3/t11-,12+/m1/s1
• Standard InChI Key: FDPGMTFRBRCTSR-NEPJUHHUSA-N
• Isomeric SMILES: COC(=O)[C@@H]1C[C@H](CN1C(=O)OCC2=CC=CC=C2)F
• SMILES: COC(=O)C1CC(CN1C(=O)OCC2=CC=CC=C2)F
• Canonical SMILES: COC(=O)C1CC(CN1C(=O)OCC2=CC=CC=C2)F

Introduction

(2S,4R)-1-Benzyl-2-methyl-4-fluoropyrrolidine-1,2-dicarboxylate is a synthetic organic compound with a molecular formula of C14H16FNO4 and a molecular weight of 281.28 g/mol. It is primarily used in research settings and is not intended for use in food, drugs, or consumer products. The compound's structure includes a pyrrolidine ring with a benzyl group and a methyl group attached, along with a fluorine atom and two carboxylate groups.

Synonyms and Identifiers

The compound is known by several synonyms, including:

• (2S,4R)-1-benzyl-2-methyl-4-fluoropyrrolidine-1,2-dicarboxylate

• 1-O-benzyl 2-O-methyl (2S,4R)-4-fluoropyrrolidine-1,2-dicarboxylate

• SCHEMBL3784071

• DTXSID90554771

• AKOS015850980

• AT44395

Its identifiers include the CAS number 72180-24-6 and the PubChem CID 14036201.

Research and Applications

This compound is primarily used in research settings, particularly in organic chemistry and pharmaceutical studies. It serves as a precursor or intermediate in the synthesis of more complex molecules, often due to its unique stereochemistry and functional groups. The presence of a fluorine atom and the specific stereochemistry (2S,4R) make it valuable for studying chiral reactions and biological interactions.

Storage and Handling

For storage, (2S,4R)-1-benzyl-2-methyl-4-fluoropyrrolidine-1,2-dicarboxylate should be kept at room temperature in a dry environment. It is not intended for use in food, drugs, or consumer products, and handling should follow standard laboratory safety protocols.